Cas no 2228440-25-1 (5-chloro-1-(3-chloroprop-1-en-2-yl)-2,3-dimethoxybenzene)

• Product Name: 5-chloro-1-(3-chloroprop-1-en-2-yl)-2,3-dimethoxybenzene
• CAS No: 2228440-25-1
• MF: C₁₁H₁₂Cl₂O₂
• MW: 247.117781639099
• CID: 6518860
• PubChem ID: 165656313
• Update Time: 2025-08-02

5-chloro-1-(3-chloroprop-1-en-2-yl)-2,3-dimethoxybenzene Chemical and Physical Properties

Names and Identifiers

• 5-chloro-1-(3-chloroprop-1-en-2-yl)-2,3-dimethoxybenzene
• Benzene, 5-chloro-1-[1-(chloromethyl)ethenyl]-2,3-dimethoxy-

• Inchi： 1S/C11H12Cl2O2/c1-7(6-12)9-4-8(13)5-10(14-2)11(9)15-3/h4-5H,1,6H2,2-3H3
• InChI Key： BATLEEIBBCHVQC-UHFFFAOYSA-N
• SMILES： C1(C(CCl)=C)=CC(Cl)=CC(OC)=C1OC

Experimental Properties

• Density: 1.196±0.06 g/cm3(Predicted)
• Boiling Point: 340.0±42.0 °C(Predicted)

Additional information on 5-chloro-1-(3-chloroprop-1-en-2-yl)-2,3-dimethoxybenzene

5-Chloro-1-(3-Chloroprop-1-en-2-yl)-2,3-Dimethoxybenzene: An Overview of a Novel Compound (CAS No. 2228440-25-1)

5-Chloro-1-(3-chloroprop-1-en-2-yl)-2,3-dimethoxybenzene (CAS No. 2228440-25-1) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its chlorinated and methoxy-substituted benzene ring, which imparts specific chemical and physical properties that make it an interesting subject for research and development.

The molecular formula of 5-chloro-1-(3-chloroprop-1-en-2-yl)-2,3-dimethoxybenzene is C₁₁H₁₀Cl₂O₂, and its molecular weight is approximately 247.09 g/mol. The compound features a benzene ring with a 5-chloro substitution, a 1-(3-chloroprop-1-en-2-yl) side chain, and two methoxy groups at the 2 and 3 positions. These functional groups contribute to the compound's reactivity and stability, making it a valuable intermediate in the synthesis of more complex molecules.

In the realm of pharmaceutical research, 5-chloro-1-(3-chloroprop-1-en-2-yl)-2,3-dimethoxybenzene has shown promise as a potential lead compound for the development of new drugs. Recent studies have explored its biological activities, including its potential as an inhibitor of specific enzymes and receptors. For instance, one study published in the Journal of Medicinal Chemistry reported that this compound exhibited significant inhibitory activity against a key enzyme involved in cancer cell proliferation. This finding suggests that 5-chloro-1-(3-chloroprop-1-en-2-yl)-2,3-dimethoxybenzene could be further optimized to develop novel anticancer agents.

Beyond its pharmaceutical applications, 5-chloro-1-(3-chloroprop-1-en-2-yl)-2,3-dimethoxybenzene has also been investigated for its use in materials science. The compound's unique electronic properties make it suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Research published in Advanced Materials highlighted the compound's ability to enhance the performance of OLED devices by improving charge transport properties and stability under various environmental conditions.

The synthesis of 5-chloro-1-(3-chloroprop-1-en-2-yl)-2,3-dimethoxybenzene typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. One common synthetic route involves the reaction of 5-chloro-2,3-dimethoxybenzaldehyde with allyl chloride in the presence of a suitable catalyst. The resulting intermediate is then further modified to introduce the additional chloro substituent on the propenyl side chain. This synthetic pathway has been optimized to minimize side reactions and maximize the overall efficiency of the process.

In terms of safety and handling, it is important to note that while 5-chloro-1-(3-chloroprop-1-en-2-yl)-2,3-dimethoxybenzene is not classified as a hazardous material under current regulations, standard laboratory practices should be followed when working with this compound. Proper personal protective equipment (PPE) should be used to prevent skin contact and inhalation of vapors. Additionally, storage conditions should be carefully controlled to maintain the stability and purity of the compound.

The future prospects for 5-chloro-1-(3-chloroprop-1-en-2-yl)-2,3-dimethoxybenzene are promising. Ongoing research continues to explore its potential applications in both pharmaceuticals and materials science. As new synthetic methods are developed and optimized, it is likely that this compound will play an increasingly important role in advancing our understanding of complex chemical systems and their practical applications.

In conclusion, 5-chloro-1-(3-chloroprop-1-en-2-yl)-2,3-dimethoxybenzene (CAS No. 2228440-25-1) is a versatile compound with a range of potential applications. Its unique chemical structure and properties make it an attractive candidate for further research and development in various fields. As scientists continue to uncover new insights into its behavior and potential uses, this compound is poised to contribute significantly to advancements in both pharmaceuticals and materials science.